Cas no 931852-18-5 (N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide)

• Product Name: N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide
• CAS No: 931852-18-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5527231
• Update Time: 2025-06-12

N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide
• Benzenesulfonamide, 2-methyl-N-(1-methylethyl)-5-nitro-

• Inchi： 1S/C10H14N2O4S/c1-7(2)11-17(15,16)10-6-9(12(13)14)5-4-8(10)3/h4-7,11H,1-3H3
• InChI Key： JELKOJXTVHYEMN-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C)(=O)=O)=CC([N+]([O-])=O)=CC=C1C

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 407.7±55.0 °C(Predicted)
• pka: 10.88±0.50(Predicted)

Additional information on N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide

Recent Advances in the Study of N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide (CAS: 931852-18-5)

N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide (CAS: 931852-18-5) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated its use in subsequent pharmacological evaluations, where it has demonstrated promising activity in various biological assays.

Pharmacological investigations have revealed that N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that the compound can effectively suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide has also been investigated for its anticancer potential. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. These results are particularly encouraging, as they highlight the compound's dual functionality in addressing both inflammation and cancer, two areas of significant unmet medical need.

Despite these promising findings, challenges remain in the development of N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile and reduce any adverse effects.

In conclusion, N-Isopropyl-2-methyl-5-nitrobenzenesulfonamide (CAS: 931852-18-5) represents a promising candidate for drug development, with demonstrated activity in both anti-inflammatory and anticancer contexts. Continued research efforts are warranted to fully elucidate its mechanisms of action and optimize its therapeutic potential. This compound exemplifies the intersection of chemical biology and pharmaceutical innovation, offering valuable insights for future drug discovery endeavors.